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Compound of Interest

Compound Name: Direct Red 23

Cat. No.: B3028824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of Direct
Red 23 (C.I. 29160), a versatile azo dye. The information compiled herein is intended to

support research, development, and application activities where precise knowledge of this

dye's behavior in various solvents is critical.

Solubility Profile of Direct Red 23
Direct Red 23, also known as Direct Red 4BS, is a water-soluble dye widely used in the textile

and paper industries, as well as in biological staining.[1][2][3] Its solubility is a key factor in its

application, dictating the medium in which it can be effectively used. The dye presents as a

purple or reddish powder.[4][5]

The solubility of Direct Red 23 in water and common organic solvents is summarized in the

table below.
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Solvent Solubility Observation Source(s)

Water 30 g/L (at 80 °C)
Forms a bright,

colorful red solution.

Ethanol
Soluble / Slightly

Soluble

Forms an orange

solution.

Acetone Insoluble ---

Concentrated Sulfuric

Acid
Soluble

Forms a great red to

magenta solution.

Concentrated Sodium

Hydroxide
Soluble Forms a red solution.

Experimental Protocol for Determining Dye
Solubility
While specific, detailed experimental protocols for determining the solubility of Direct Red 23
are not readily available in the provided search results, a general methodology for determining

the solubility of dyes can be adapted. The following is a generalized protocol based on

common laboratory practices for solubility assessment.

Objective: To determine the solubility of a dye in a given solvent at a specific temperature.

Materials:

Dye powder (e.g., Direct Red 23)

Solvent of interest (e.g., water, ethanol)

Analytical balance

Volumetric flasks

Magnetic stirrer and stir bars

Water bath or incubator for temperature control

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3028824?utm_src=pdf-body
https://www.benchchem.com/product/b3028824?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectrophotometer

Centrifuge (optional)

Filter paper and funnel (optional)

Procedure:

Preparation of a Saturated Solution:

Accurately weigh an excess amount of the dye powder.

Transfer the dye to a volumetric flask containing a known volume of the solvent.

Place the flask in a temperature-controlled water bath or incubator set to the desired

temperature.

Stir the mixture vigorously using a magnetic stirrer for a prolonged period (e.g., 24-48

hours) to ensure equilibrium is reached and the solution is saturated.

Separation of Undissolved Solute:

After the equilibration period, allow the solution to stand undisturbed for a sufficient time to

let the undissolved particles settle.

To ensure the removal of all solid particles, the supernatant can be carefully decanted,

centrifuged, or filtered. It is crucial that this step is performed at the same temperature as

the equilibration to avoid changes in solubility.

Quantification of Dissolved Dye:

Take a known volume of the clear, saturated supernatant.

Dilute the aliquot with the same solvent to a concentration that falls within the linear range

of a spectrophotometer.

Measure the absorbance of the diluted solution at the dye's maximum wavelength (λmax),

which for Direct Red 23 is approximately 507 nm.
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Calculate the concentration of the dye in the saturated solution using a pre-established

calibration curve (absorbance vs. concentration).

Calculation of Solubility:

The solubility is then expressed as the mass of the dye dissolved per unit volume of the

solvent (e.g., in g/L or mg/mL).

A "solubility titration" method has also been described, where the dye is added in small

increments to a solvent, and the point at which solubility is exceeded is determined by a sharp

change in the solution's extinction or light scattering.

Visualizations
The following diagrams illustrate the solubility characteristics and a general workflow for

solubility determination.
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Caption: Logical relationship of Direct Red 23 solubility.
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Start: Weigh excess dye and solvent

Equilibrate at constant temperature
(e.g., 24-48h with stirring)

Separate undissolved dye
(Centrifuge/Filter)

Quantify dissolved dye in supernatant
(Spectrophotometry)

Calculate solubility (e.g., g/L)

End: Solubility determined

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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